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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

Cat. No.: B045179

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromobenzotrifluoride, also known as 1-bromo-3-(trifluoromethyl)benzene, is an important
fluorinated organic compound with wide applications in organic synthesis.[1][2] Its utility as a
building block in the creation of pharmaceuticals, agrochemicals, and specialty polymers
makes a thorough understanding of its physicochemical properties essential for its effective
and safe use.[2] This technical guide provides a comprehensive overview of the core
physicochemical properties of 3-Bromobenzotrifluoride, complete with experimental protocols
and a logical workflow for its characterization.

Physicochemical Properties

The key physicochemical properties of 3-Bromobenzotrifluoride are summarized in the table
below. These values have been compiled from various chemical data sources.[1][2][3][4][5][6]
[71[8][9][10]
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Property

Value

Molecular Formula

C7H4BIF3

Molecular Weight 225.01 g/mol [2][3][4][11]

Appearance Clear, colorless to slightly yellow liquid[1][2]
Density 1.613 g/mL at 25 °C[3][5]

Boiling Point 151-152 °C[3][5][6]

Melting Point 1 °C[5][6]

Refractive Index

n20/D 1.473[3][5][6]

Solubility Sparingly soluble in water[1]
Flash Point 43 °C (110 °F)[5][6][7]
CAS Number 401-78-5[1][2][3][4][5]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key

physicochemical properties of 3-Bromobenzotrifluoride.

Determination of Density

The density of liquid 3-Bromobenzotrifluoride can be accurately determined using a

pycnometer.

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance
o Temperature-controlled water bath

e Thermometer
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Procedure:

Clean and dry the pycnometer thoroughly.
Determine and record the mass of the empty pycnometer.

Fill the pycnometer with distilled water and place it in a temperature-controlled water bath set
to 25 °C.

Allow the pycnometer and its contents to equilibrate to the bath temperature.

Adjust the water level to the calibration mark on the pycnometer, ensuring no air bubbles are
present.

Remove the pycnometer from the water bath, wipe it dry, and record its mass.
Empty and dry the pycnometer.
Fill the pycnometer with 3-Bromobenzotrifluoride and repeat steps 3-6.

The density is calculated using the formula: Density = (mass of substance) / (volume of
substance) where the volume of the substance is determined from the mass of the water and
its known density at 25 °C.

Determination of Boiling Point

The boiling point of 3-Bromobenzotrifluoride can be determined by simple distillation.[12]

Apparatus:

Distillation flask

Condenser

Receiving flask

Heating mantle

Thermometer
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» Boiling chips
Procedure:

e Place a volume of 3-Bromobenzotrifluoride into the distillation flask, along with a few
boiling chips to ensure smooth boiling.

o Set up the distillation apparatus. The thermometer bulb should be positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

o Record the temperature at which the liquid begins to boil and the vapor condenses on the
thermometer. The boiling point is the temperature at which the vapor and liquid are in
equilibrium, observed as a stable temperature reading during distillation.[12]

Determination of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It can be measured using a refractometer.

Apparatus:

e Abbe refractometer

o Constant temperature water bath (set to 20 °C)
e Dropper

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of 3-Bromobenzotrifluoride onto the prism.

Close the prism and allow the sample to reach the set temperature of 20 °C.
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o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

¢ Read the refractive index from the scale.

Determination of Solubility

A qualitative assessment of solubility in water can be performed by simple mixing.
Apparatus:

e Test tubes

e \ortex mixer

Procedure:

¢ Add approximately 1 mL of 3-Bromobenzotrifluoride to a test tube containing 5 mL of
distilled water.

 Vigorously mix the contents using a vortex mixer for one minute.

» Allow the mixture to stand and observe. The formation of two distinct layers indicates
insolubility, while a clear, homogeneous solution indicates solubility. The term "sparingly
soluble" suggests that only a small amount will dissolve.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
a chemical substance like 3-Bromobenzotrifluoride.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b045179?utm_src=pdf-body
https://www.benchchem.com/product/b045179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Characterization Workflow

Obtain Pure Sample of 3-Bromobenzotrifluoride

Determine Molecular Formula and Weight Measure Physical State and Appearance
(e.g., via Mass Spectrometry) (Visual Inspection)

Assess Solubility Determine Flash Point
(Qualitative Mixing) (Pensky-Martens Closed Cup)

Measure Refractive Index
(Refractometry)

Determine Boiling Point
(Distillation)

Determine Density
(Pycnometry)

Compile and Report Data

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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